Cas no 922677-91-6 (N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide
• CAS No: 922677-91-6
• MF: C₂₆H₂₆N₄O₄S₂
• MW: 522.639043331146
• CID: 5505551
• Update Time: 2025-07-18

N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[[4-(4-methoxy-2-benzothiazolyl)-1-piperazinyl]carbonyl]phenyl]-4-methyl-
• N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C26H26N4O4S2/c1-18-10-12-19(13-11-18)36(32,33)28-21-7-4-3-6-20(21)25(31)29-14-16-30(17-15-29)26-27-24-22(34-2)8-5-9-23(24)35-26/h3-13,28H,14-17H2,1-2H3
• InChI Key： OCWORBBDLSJVGQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2C(N2CCN(C3=NC4=C(OC)C=CC=C4S3)CC2)=O)(=O)=O)=CC=C(C)C=C1

Additional information on N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide

N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide (CAS No. 922677-91-6): A Comprehensive Overview

N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide (CAS No. 922677-91-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its shorter name, N-MBPS, is a member of the sulfonamide class and features a unique structural arrangement that includes a 4-methoxy-1,3-benzothiazol moiety and a piperazine ring. The combination of these functional groups endows N-MBPS with a diverse range of biological activities, making it a subject of extensive research in both academic and industrial settings.

The 4-methoxy-1,3-benzothiazol moiety is particularly noteworthy for its ability to modulate various biological processes. This structural feature has been associated with anti-inflammatory, antiviral, and anticancer activities in several studies. For instance, recent research published in the Journal of Medicinal Chemistry has demonstrated that compounds containing this moiety exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. The piperazine ring, on the other hand, is known for its ability to enhance the solubility and bioavailability of the compound, thereby improving its pharmacological properties.

The sulfonamide group in N-MBPS plays a crucial role in its biological activity by interacting with various protein targets. Sulfonamides are well-known for their antimicrobial properties and have been widely used in the treatment of bacterial infections. However, recent studies have expanded the scope of sulfonamides to include their potential as inhibitors of carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. The presence of the sulfonamide group in N-MBPS suggests that it may have similar inhibitory effects on these enzymes, making it a promising candidate for further investigation.

In terms of its chemical properties, N-MBPS is characterized by its high molecular weight (558.65 g/mol) and complex structure. The compound is typically synthesized through a multi-step process involving the coupling of 4-methoxy-1,3-benzothiazol and piperazine derivatives with appropriate sulfonamide precursors. The synthesis route is highly optimized to ensure high yields and purity, which are critical for both research and pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to our understanding of N-MBPS's structure-activity relationship (SAR). Molecular docking studies have provided insights into the binding modes of N-MBPS with various protein targets, highlighting key interactions that contribute to its biological activity. These computational models have been validated through experimental data, further reinforcing the accuracy of the predicted binding modes.

In preclinical studies, N-MBPS has shown promising results in various disease models. For example, it has demonstrated significant antitumor activity against human breast cancer cell lines in vitro. The compound was found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. Additionally, N-MBPS has shown potential as an anti-inflammatory agent, reducing inflammation in animal models of arthritis.

The safety profile of N-MBPS has also been evaluated in preclinical studies. Toxicity assays conducted on animal models have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the potential for further development of N-MBPS as a therapeutic agent.

Despite its promising therapeutic potential, several challenges remain in the development of N-MBPS as a drug candidate. One major challenge is optimizing its pharmacokinetic properties to ensure optimal absorption, distribution, metabolism, and excretion (ADME). Ongoing research is focused on developing prodrugs or delivery systems that can enhance the bioavailability and reduce the side effects of N-MBPS.

In conclusion, N-{2-4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}-4-methylbenzene-1-sulfonamide (CAS No. 922677-91-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable safety profile make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, N-MBPS holds significant promise for addressing unmet medical needs.